Cas no 203626-58-8 (6,8-DIMETHYL-4-HYDROXYQUINOLINE)

• Product Name: 6,8-DIMETHYL-4-HYDROXYQUINOLINE
• CAS No: 203626-58-8
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD00272458
• CID: 891600
• PubChem ID: 329773374
• Update Time: 2025-04-19

6,8-DIMETHYL-4-HYDROXYQUINOLINE Chemical and Physical Properties

Names and Identifiers

• 6,8-DIMETHYL-4-HYDROXYQUINOLINE
• 4-AMINO-2,8-DIMETHYLQUINOLINE
• 6,8-dimethyl-1H-quinolin-4-one
• 6,8-DIMETHYL-4-QUINOLINOL
• 6,8-Dimethyl-chinolin-4-ol
• 6,8-Dimethyl-quinolin-4-ol
• QU117
• DB-066176
• DTXSID20588890
• J-650036
• Oprea1_825381
• AB05730
• MFCD00272458
• 6,8-Dimethylquinolin-4(1H)-one
• 4-Quinolinol, 6,8-dimethyl-
• 4-HYDROXY-6,8-DIMETHYLQUINOLINE
• 6,8-Dimethyl-4-hydroxyquinoline, AldrichCPR
• AKOS002337281
• CS-0328363
• 203626-58-8
• AC5338
• SY041193
• 6,8-dimethylquinolin-4-ol

• MDL： MFCD00272458
• Inchi： 1S/C11H11NO/c1-7-5-8(2)11-9(6-7)10(13)3-4-12-11/h3-6H,1-2H3,(H,12,13)
• InChI Key： ZZARGBMKKDISDN-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2C(C)=CC(C)=CC=21

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.172
• Boiling Point: 336.2°C at 760 mmHg
• Flash Point: 157.2°C
• Refractive Index: 1.647
• PSA: 33.12000
• LogP: 2.55720

6,8-DIMETHYL-4-HYDROXYQUINOLINE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：